Cas no 116049-23-1 ((2S)-4-oxopiperidine-2-carboxylic acid hydrochloride)

• Product Name: (2S)-4-oxopiperidine-2-carboxylic acid hydrochloride
• CAS No: 116049-23-1
• MF: C₆H₁₀ClNO₃
• MW: 179.601500988007
• MDL: MFCD12912671
• CID: 2619884
• PubChem ID: 49761280
• Update Time: 2025-05-24

(2S)-4-oxopiperidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-4-oxopiperidine-2-carboxylic acid hydrochloride
• (2S)-4-oxopiperidine-2-carboxylic acid;hydrochloride
• 116049-23-1
• (S)-4-Oxopiperidine-2-carboxylic acid HCl
• 2-Piperidinecarboxylic acid, 4-oxo-, hydrochloride, (S)- (9CI)
• (S)-4-Oxopiperidine-2-carboxylicacidhydrochloride
• AKOS015949193
• (S)-4-Oxopiperidine-2-carboxylic acid hydrochloride
• CS-0318767
• 4-oxo-L-pipecolic acid hydrochloride
• AS-71485
• (2S)-4-Oxopiperidine-2-carboxylic acid HCl
• J-501020
• (S)-4-oxo-piperidine-2-carboxylic acid hydrochloride

• MDL： MFCD12912671
• Inchi： 1S/C6H9NO3.ClH/c8-4-1-2-7-5(3-4)6(9)10;/h5,7H,1-3H2,(H,9,10);1H/t5-;/m0./s1
• InChI Key： OFWXKKQPXHHGRH-JEDNCBNOSA-N
• SMILES： Cl.O=C1CCN[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 179.0349209g/mol
• Monoisotopic Mass: 179.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų

(2S)-4-oxopiperidine-2-carboxylic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-4-oxopiperidine-2-carboxylic acid hydrochloride

(2S)-4-Oxopiperidine-2-Carboxylic Acid Hydrochloride: A Comprehensive Overview

The compound with CAS No. 116049-23-1, commonly referred to as (2S)-4-Oxopiperidine-2-Carboxylic Acid Hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The (2S)-4-Oxopiperidine-2-Carboxylic Acid Hydrochloride structure consists of a piperidine ring with a ketone group at the 4-position and a carboxylic acid group at the 2-position, which is further protonated to form the hydrochloride salt. This configuration imparts specific physicochemical properties that make it valuable for various research and industrial purposes.

Recent studies have highlighted the importance of (2S)-4-Oxopiperidine-2-Carboxylic Acid Hydrochloride in the development of novel therapeutic agents. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the context of peptide synthesis and drug delivery systems. The stereochemistry at the 2S position plays a critical role in determining the compound's reactivity and compatibility with biological systems. This has led to its use in designing enantioselective catalysts and chiral recognition agents, which are essential in modern medicinal chemistry.

The synthesis of (2S)-4-Oxopiperidine-2-Carboxylic Acid Hydrochloride involves a multi-step process that typically includes ring formation, oxidation, and acidification steps. Recent advancements in asymmetric catalysis have enabled more efficient and environmentally friendly methods for producing this compound. For instance, the use of organocatalysts has significantly improved the yield and enantiomeric excess in its synthesis, making it more accessible for large-scale production.

In terms of applications, (2S)-4-Oxopiperidine-2-Carboxylic Acid Hydrochloride has been utilized in the development of peptide-based drugs, where its piperidine ring serves as a scaffold for incorporating functional groups. Its ability to form stable amide bonds with amino acids makes it an ideal component in peptide synthesis. Furthermore, this compound has shown promise in the design of prodrugs, where it can be incorporated into drug molecules to enhance their bioavailability and reduce toxicity.

Recent research has also focused on the pharmacokinetic properties of (2S)-4-Oxopiperidine-2-Carboxylic Acid Hydrochloride. Studies have demonstrated that its hydrophilic nature allows for efficient absorption and distribution within biological systems. This characteristic makes it a potential candidate for drug delivery systems that require rapid action or targeted release mechanisms. Additionally, its stability under physiological conditions ensures that it retains its bioactivity upon administration.

The structural versatility of (2S)-4-Oxopiperidine-2-Carboxylic Acid Hydrochloride has also led to its exploration in materials science applications. For example, researchers have investigated its use as a precursor for constructing supramolecular assemblies and self-healing materials. The ability to form hydrogen bonds due to its carboxylic acid group facilitates these interactions, making it a valuable component in soft matter research.

In conclusion, (2S)-4-Oxopiperidine-2-Carboxylic Acid Hydrochloride (CAS No. 116049-23-1) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and pharmacology.